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Compound of Interest

Compound Name: ZXH-4-130 TFA

Cat. No.: B10829386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, logistical, and operational information for

handling ZXH-4-130 TFA. The following procedures are designed to ensure a safe laboratory

environment and the proper management of this chemical compound. As a potent and

selective degrader of Cereblon (CRBN), a protein involved in various cellular processes, careful

handling of ZXH-4-130 TFA is imperative.

While the Safety Data Sheet (SDS) for ZXH-4-130 TFA states that it is not classified as a

hazardous substance or mixture, it is crucial to follow standard laboratory safety protocols and

handle the compound with care.[1] The trifluoroacetic acid (TFA) salt form warrants particular

attention due to the hazardous properties of TFA, which include causing severe skin burns, eye

damage, and potential reproductive toxicity.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for all procedures involving ZXH-4-130 TFA
to determine the appropriate level of personal protective equipment. Based on general safety

guidelines for handling potent research compounds and PROTACs, the following PPE is

recommended:
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PPE Category Item
Specifications &
Recommendations

Eye and Face Protection Safety Goggles

Must be worn at all times when

handling the compound to

protect from splashes. Should

have side-shields for additional

protection.

Face Shield

Recommended in addition to

safety goggles when there is a

high risk of splashing, such as

during the preparation of

solutions or large-volume

transfers.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a common

and effective choice for

handling laboratory chemicals.

Double-gloving may be

appropriate for tasks with a

higher risk of direct contact.

Body Protection Laboratory Coat

A fully buttoned lab coat is

required to protect skin and

personal clothing from

contamination.

Impervious Clothing

For procedures with a higher

risk of splashes or spills, a

chemical-resistant apron or

coveralls may be necessary.

Respiratory Protection Fume Hood

All handling of the solid

compound and preparation of

stock solutions should be

performed in a certified

chemical fume hood to avoid

inhalation of dust or aerosols.
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Respirator

If a fume hood is not available

or for procedures with a high

potential for aerosol

generation, a suitable

respirator should be used.

Operational and Disposal Plans
Proper handling, storage, and disposal are critical for maintaining the integrity of ZXH-4-130
TFA and ensuring laboratory safety.

Handling and Storage
Engineering Controls: Ensure adequate ventilation in all areas where the compound is

handled. A readily accessible safety shower and eyewash station are mandatory.[1]

Handling Solid Compound: Avoid the formation of dust and aerosols.[2] Weighing and

aliquoting of the solid material should be conducted in a chemical fume hood.

Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to minimize splashing.

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] Protect from

direct sunlight and sources of ignition.[1] Recommended storage temperature for the solid is

-20°C.[1] For solutions, store at -80°C for up to 6 months or -20°C for up to 1 month.[3]

General Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly

after handling.

Disposal Plan
Solid Waste: Dispose of the solid compound and any contaminated disposables (e.g., pipette

tips, vials, gloves) in a designated and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing ZXH-4-130 TFA in a sealed and

appropriately labeled hazardous waste container.
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Decontamination: Decontaminate surfaces and equipment that have come into contact with

the compound by scrubbing with a suitable solvent, such as ethanol.

Regulations: All waste disposal must be in accordance with local, regional, and national

regulations.

Experimental Protocols
First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present.[1] Seek prompt medical attention.[1]

Skin Contact: Rinse skin thoroughly with large amounts of water.[1] Remove contaminated

clothing and shoes and seek medical advice.[1]

Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult, provide

respiratory support.[1] Seek medical attention.

Ingestion: Wash out the mouth with water.[1] Do NOT induce vomiting.[1] Call a physician

immediately.[1]

Visual Workflow for Safe Handling
The following diagram outlines the key steps for the safe handling of ZXH-4-130 TFA from

receipt to disposal.
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Caption: Workflow for the safe handling of ZXH-4-130 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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